Cas no 165554-85-8 (1H-Pyrazol-5-ol, 1-methyl-4-[4-(methylamino)butyl]-3-(trifluoromethyl)-)

1H-Pyrazol-5-ol, 1-methyl-4-[4-(methylamino)butyl]-3-(trifluoromethyl)- structure
165554-85-8 structure
Product Name:1H-Pyrazol-5-ol, 1-methyl-4-[4-(methylamino)butyl]-3-(trifluoromethyl)-
CAS No:165554-85-8
MF:C10H16F3N3O
MW:251.248752593994
CID:1346008
Update Time:2024-08-17

1H-Pyrazol-5-ol, 1-methyl-4-[4-(methylamino)butyl]-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazol-5-ol, 1-methyl-4-[4-(methylamino)butyl]-3-(trifluoromethyl)-
    • Inchi: 1S/C10H16F3N3O/c1-14-6-4-3-5-7-8(10(11,12)13)15-16(2)9(7)17/h14,17H,3-6H2,1-2H3
    • InChI Key: VQOPCMAFTDIRGD-UHFFFAOYSA-N
    • SMILES: N1(C)C(O)=C(CCCCNC)C(C(F)(F)F)=N1

Computed Properties

  • Exact Mass: 251.12468

Experimental Properties

  • Density: 1.28±0.1 g/cm3(Predicted)
  • Boiling Point: 333.6±42.0 °C(Predicted)
  • PSA: 50.08
  • pka: 8.25±0.50(Predicted)
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